Cas no 526-47-6 (5-Fluoro-2,3-dimethyl-1H-indole)
5-Fluoro-2,3-dimethyl-1H-indole is a fluorinated indole derivative characterized by its unique structural features, including a fluorine substituent at the 5-position and methyl groups at the 2- and 3-positions. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of fluorine enhances its electronic properties, potentially improving binding affinity and metabolic stability in bioactive molecules. The dimethyl substitution pattern further contributes to steric and electronic modulation, making it useful for structure-activity relationship studies. Its well-defined structure and synthetic versatility make it a practical choice for researchers exploring indole-based scaffolds in medicinal chemistry and material science applications.
526-47-6 structure
Product Name:5-Fluoro-2,3-dimethyl-1H-indole
CAS No:526-47-6
MF:C10H10FN
MW:163.191505908966
MDL:MFCD01158420
CID:38012
PubChem ID:794037
Update Time:2025-06-09
5-Fluoro-2,3-dimethyl-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2,3-dimethyl-1H-indole
- 2,3-DIMETHYL-5-FLUORO INDOLE
- 2,3-DICHLOROPHENYLMETHYLSULFONE
- 5-Fluor-2,3-dimethyl-indol
- 5-fluoro-2,3-dimethyl-indole
- Indole,5-fluoro-2,3-dimethyl- (6CI,7CI,8CI)
- 5-Fluoro-2,3-dimethylindole
- 2,3-DIMETHYL-5-FLUOROINDOLE
- BAS 00761131
- 2,3-Dimethyl-5-fluoro-1H-indole
- 7444AB
- STL426619
- BBL035819
- 1H-Indole,5-fluoro-2,3-dimethyl-
- 5-fluoranyl-2,3-dimethyl-1H-indole
- 1H-Indole, 5-fluoro-2,3-dimethyl-
- ZB010262
- AB0071681
- DS-17523
- MFCD01158420
- AKOS000431439
- CS-0153590
- A829185
- FT-0600231
- SB37514
- AC-5213
- 526-47-6
- DTXSID10355210
- SCHEMBL10067335
- ALBB-030055
- DB-005124
-
- MDL: MFCD01158420
- Inchi: 1S/C10H10FN/c1-6-7(2)12-10-4-3-8(11)5-9(6)10/h3-5,12H,1-2H3
- InChI Key: PMOQBVDDGHQQEM-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(C)=C(C)N2
Computed Properties
- Exact Mass: 163.08000
- Monoisotopic Mass: 163.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.8
- XLogP3: 2.9
Experimental Properties
- Density: 1.177
- Boiling Point: 287.3°C at 760 mmHg
- Flash Point: 287.3 °C at 760 mmHg
- Refractive Index: 1.611
- PSA: 15.79000
- LogP: 2.92380
5-Fluoro-2,3-dimethyl-1H-indole Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Fluoro-2,3-dimethyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HD300-200mg |
5-Fluoro-2,3-dimethyl-1H-indole |
526-47-6 | 97% | 200mg |
250.0CNY | 2021-08-04 | |
| TRC | F591525-50mg |
5-Fluoro-2,3-dimethyl-1H-indole |
526-47-6 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F591525-100mg |
5-Fluoro-2,3-dimethyl-1H-indole |
526-47-6 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F591525-500mg |
5-Fluoro-2,3-dimethyl-1H-indole |
526-47-6 | 500mg |
$ 340.00 | 2022-06-04 | ||
| Chemenu | CM148053-5g |
5-Fluoro-2,3-dimethyl-1H-indole |
526-47-6 | 95%+ | 5g |
$252 | 2021-08-05 | |
| Chemenu | CM148053-10g |
5-Fluoro-2,3-dimethyl-1H-indole |
526-47-6 | 95%+ | 10g |
$407 | 2021-08-05 | |
| Alichem | A199009324-1g |
5-Fluoro-2,3-dimethyl-1H-indole |
526-47-6 | 97% | 1g |
$165.68 | 2023-09-01 | |
| Alichem | A199009324-5g |
5-Fluoro-2,3-dimethyl-1H-indole |
526-47-6 | 97% | 5g |
$456.00 | 2023-09-01 | |
| Alichem | A199009324-10g |
5-Fluoro-2,3-dimethyl-1H-indole |
526-47-6 | 97% | 10g |
$697.68 | 2023-09-01 | |
| Apollo Scientific | PC520512-1g |
2,3-Dimethyl-5-fluoroindole |
526-47-6 | 1g |
£88.00 | 2023-09-02 |
5-Fluoro-2,3-dimethyl-1H-indole Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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